Cas no 4851-52-9 (Diethyl P-(2-chloroethynyl)phosphonate)

• Product Name: Diethyl P-(2-chloroethynyl)phosphonate
• CAS No: 4851-52-9
• MF: C₆H₁₀ClO₃P
• MW: 196.568562030792
• CID: 2693203
• PubChem ID: 12512933
• Update Time: 2025-04-21

Diethyl P-(2-chloroethynyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• diethyl chloroethynylphosphonate
• diethyl (chloroethynyl)phosphonate
• SCHEMBL5030140
• STK331810
• 4851-52-9
• Diethyl P-(2-chloroethynyl)phosphonate
• DTXSID301282303

• Inchi： 1S/C6H10ClO3P/c1-3-9-11(8,6-5-7)10-4-2/h3-4H2,1-2H3
• InChI Key： NMWLXAQAGQTPLD-UHFFFAOYSA-N
• SMILES： ClC#CP(=O)(OCC)OCC

Computed Properties

• Exact Mass: 196.0056089Da
• Monoisotopic Mass: 196.0056089Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 45.34000
• LogP: 2.40970